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Compound of Interest

Compound Name: 7-Hydroxy Ropinirole-d14

Cat. No.: B12409276

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Hydroxy Ropinirole-d14 is the deuterium-labeled analogue of 7-Hydroxy Ropinirole, a
primary and pharmacologically active metabolite of the non-ergoline dopamine agonist,
Ropinirole. Ropinirole is a medication primarily used in the treatment of Parkinson's disease
and Restless Legs Syndrome. The introduction of deuterium atoms into the 7-Hydroxy
Ropinirole structure makes it an ideal internal standard for quantitative bioanalytical assays,
particularly in pharmacokinetic and metabolic studies. Its use in methods such as liquid
chromatography-mass spectrometry (LC-MS) allows for precise and accurate quantification of
Ropinirole and its metabolites in biological matrices. This guide provides a comprehensive
overview of 7-Hydroxy Ropinirole-d14, including its chemical properties, metabolic pathway,
and detailed experimental protocols for its application in research.

Chemical and Physical Properties

Detailed quantitative data for 7-Hydroxy Ropinirole-d14 is not readily available in public
literature. The following table summarizes the known properties of 7-Hydroxy Ropinirole-d14
and its non-deuterated parent compound, 7-Hydroxy Ropinirole.
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Property 7-Hydroxy Ropinirole-d14 7-Hydroxy Ropinirole

CAS Number 81654-62-8[1] 81654-57-1

Molecular Formula Ci16H10D14N202 C16H24N202

Molecular Weight 290.47 g/mol 276.38 g/mol
4-[2-(dipropyl-d14- 4-[2-(dipropylamino)ethyl]-7-

IUPAC Name amino)ethyl]-7-hydroxy-1,3- hydroxy-1,3-dihydro-2H-indol-
dihydro-2H-indol-2-one 2-one

Synonyms N/A SK&F 89124

Appearance Not specified (likely a solid) Not specified (likely a solid)

Solubility Not specified Not specified

Metabolic Pathway of Ropinirole to 7-Hydroxy
Ropinirole

Ropinirole undergoes extensive metabolism in the liver, primarily mediated by the cytochrome
P450 enzyme CYP1AZ2. The two major metabolic pathways are N-despropylation and
hydroxylation. The hydroxylation of the aromatic ring of Ropinirole results in the formation of 7-
Hydroxy Ropinirole. In some species, such as rats, this is the major metabolic pathway. In
humans, N-despropylation is the predominant pathway, but 7-Hydroxy Ropinirole is still a
significant metabolite. 7-Hydroxy Ropinirole is the only metabolite of Ropinirole that has been
shown to possess significant dopamine agonist activity.
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CYP1A2

Carboxylic Acid and
7-Hydroxy Derivatives

N-despropyl Ropinirole P>

Ropinirole
CYP1A2

(Hydroxylation) I
7-Hydroxy Ropinirole Glucuronidation P> Glucuronide Conjugates

Sample Preparation

Combine HLMs, Ropinirole,
and Buffer

l

Pre-incubate at 37°C

l

Add NADPH to initiate

Reaction

Incubate at 37°C

Analysis

Terminate with Acetonitrile
and Internal Standard

l

Centrifuge to Precipitate
Proteins

l

Analyze Supernatant by
LC-MS/MS
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Coupling with
Protected Alkylation > Alkylated di-propyl-d14-amine > Protected Deprotection i
7-hydroxyoxindole Precursor 7-Hydroxy Ropinirole-d14 TR (R Arel - i

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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